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Introduction: Unveiling the Role of Angiotensinogen
Fragment 1-14 in Renin-Angiotensin System
Research

The Renin-Angiotensin System (RAS) is a critical hormonal cascade that plays a pivotal role in
the regulation of blood pressure, fluid and electrolyte balance, and cardiovascular homeostasis.
[1] Dysregulation of the RAS is a key contributor to the pathophysiology of hypertension, heart
failure, and kidney disease.[2] At the apex of this system lies angiotensinogen, the sole
precursor for all angiotensin peptides.[1] The enzymatic cleavage of the N-terminal portion of
angiotensinogen by renin is the rate-limiting step in the generation of these bioactive peptides.

[1]

Angiotensinogen fragment 1-14 (human sequence: Asp-Arg-Val-Tyr-1le-His-Pro-Phe-His-Leu-
Val-lle-His-Asn), also denoted as ANG-(1-14), is a synthetic tetradecapeptide that represents
the first 14 amino acids of the N-terminus of human angiotensinogen. This fragment serves as
a crucial tool for researchers, acting as a substrate for renin to initiate the angiotensin peptide
cascade. Its primary application lies in the in vitro and ex vivo characterization of renin activity
and the study of angiotensin metabolism. By providing a defined starting point, ANG-(1-14)
allows for the precise investigation of the enzymatic pathways leading to the formation of
various angiotensin peptides, including Angiotensin | (Ang 1), Angiotensin Il (Ang 1), and
Angiotensin-(1-7). These peptides exert their effects through distinct receptor-mediated
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signaling pathways, making the study of their generation and downstream effects paramount
for understanding cardiovascular health and disease.

This comprehensive guide provides detailed protocols for the application of Angiotensinogen
fragment 1-14 in key experimental settings, offering insights into the rationale behind
procedural steps and ensuring the generation of robust and reproducible data.

I. The Renin-Angiotensin System: A Cascade of
Bioactive Peptides

The classical understanding of the RAS begins with the cleavage of angiotensinogen by renin
to produce the decapeptide Angiotensin 1.[3] Angiotensin-Converting Enzyme (ACE) then
converts Ang | to the octapeptide Angiotensin I, the primary effector of the classical RAS.[3]
Ang Il mediates its potent vasoconstrictor and aldosterone-stimulating effects primarily through
the Angiotensin Il Type 1 Receptor (AT1R).[2] However, the RAS is now appreciated to be far
more complex, with an alternative or "protective” arm.[2] This arm involves the enzyme ACEZ2,
which can cleave Ang Il to form the heptapeptide Angiotensin-(1-7).[4] Ang-(1-7) typically
opposes the actions of Ang Il by binding to the Mas receptor, leading to vasodilation and anti-
proliferative effects.[4]

Visualizing the Renin-Angiotensin System Cascade
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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